Cas no 472-66-2 (1-Cyclohexene-1-acetaldehyde,2,6,6-trimethyl-)

• Product Name: 1-Cyclohexene-1-acetaldehyde,2,6,6-trimethyl-
• CAS No: 472-66-2
• Molecular Formula: C₁₁H₁₈O
• Molecular Weight: 166.26002
• MDL: MFCD00012057
• CID: 330003
• PubChem ID: 24856029

1-Cyclohexene-1-acetaldehyde,2,6,6-trimethyl- Properties

Names and Identifiers

• 1-Cyclohexene-1-acetaldehyde,2,6,6-trimethyl-
• 2-(2,6,6-trimethylcyclohexen-1-yl)acetaldehyde
• 2,6,6-Trimethyl-1-Cyclohexen-1-Acetaldehyde
• BETA-HOMOCYCLOCITRAL
• 1-CYCLOHEXENE-1-ACETALDEHYDE,2,6,6-TRIMETHYL
• 2,6,6-trimethyl-1-cyclohexen-1-ylacetaldehyde
• 2,6,6-Trimethyl-1-cyclohexene-1-acetaldehyde
• A-Homocyclocitral
• FEMA No. 3474
• β-Homocyclocitral

• MDL： MFCD00012057
• InChIKey： VHTFHZGAMYUZEP-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H18O/c1-9-5-4-7-11(2,3)10(9)6-8-12/h8H,4-7H2,1-3H3
• SMILES： CC1=C(CC=O)C(C)(C)CCC1

Computed Properties

• Exact Mass: 166.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 166.136
• Heavy Atom Count: 12
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 3.10200
• PSA: 17.07000
• Refractive Index: n20/D 1.485(lit.)
• Boiling Point: 58-59 °C/0.4 mmHg(lit.)
• Flash Point: 88 ºC
• FEMA: 3474 | 2,6,6-TRIMETHYL-1-CYCLOHEXEN-1-ACETALDEHYDE
• Color/Form: Light yellow liquid
• Solubility: Insoluble in water
• Density: 0.941 g/mL at 25 °C(lit.)

1-Cyclohexene-1-acetaldehyde,2,6,6-trimethyl- Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Risk Phrases： 36/37/38
• Signal Word：Warning

1-Cyclohexene-1-acetaldehyde,2,6,6-trimethyl- Customs Data

• HS CODE：2912299000
• Customs Data：

  China Customs Code:

  2912299000

  Overview:

  2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alpha-hydrogen aldehydes